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Compound of Interest

Compound Name: Platinic acid

Cat. No.: B14761530 Get Quote

An In-depth Technical Guide to Platinic Acid for Scientific Research

This guide provides a comprehensive overview of platinic acid, focusing on its chemical

properties, synthesis, and applications relevant to researchers, scientists, and drug

development professionals. It includes detailed experimental protocols and visual diagrams to

elucidate key processes and relationships.

Core Chemical Identity
Platinic acid, more systematically known as hexachloroplatinic acid, is a key inorganic

compound of platinum. It is the primary starting material for the production of most other

platinum compounds and catalysts. The most common form is the hexahydrate.

Chemical Formula: H₂PtCl₆[1]

Hydrated Form: H₂PtCl₆·6H₂O[2][3]

Structural Formula: [H₃O]₂--INVALID-LINK--₄[4]

Synonyms: Chloroplatinic acid, Hydrogen hexachloroplatinate(IV), Speier's catalyst[1]

Physicochemical and Spectroscopic Data
The properties of hexachloroplatinic acid are summarized in the table below. Its hygroscopic

nature and solubility in various solvents are critical for its application in solution-based

synthesis and catalysis.
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Property Value References

Molar Mass 409.81 g/mol (anhydrous) [1][4]

517.9 g/mol (hexahydrate) [3]

Appearance
Reddish-brown or orange-

yellow solid crystals
[3][4][5]

Density 2.431 g/cm³ [4][6]

Melting Point 60 °C (decomposes) [2][3][5][6]

Solubility
Soluble in water, ethanol,

acetone, ether
[5][7]

Hygroscopicity Highly hygroscopic [4][5]

Synthesis and Experimental Protocols
Hexachloroplatinic acid is most commonly synthesized by dissolving platinum metal in aqua

regia, a mixture of nitric and hydrochloric acids.[2][4][8] The subsequent removal of residual

nitric acid is crucial for obtaining a pure product.

General Synthesis Protocol from Platinum Metal
Dissolution: Platinum metal is dissolved in aqua regia (typically 1 part nitric acid to 3 parts

hydrochloric acid). The reaction is often heated to facilitate the dissolution.[5][8] The overall

reaction is: Pt + 4 HNO₃ + 6 HCl → H₂PtCl₆ + 4 NO₂ + 4 H₂O[8]

Purification: The resulting solution contains unreacted nitric acid, which must be removed.

This is achieved by repeatedly adding concentrated hydrochloric acid to the solution and

evaporating it by heating.[9] This process converts residual nitrates into volatile nitrosyl

chloride (NOCl), which is driven off as a gas.[9]

Crystallization: Once all nitric acid traces are removed (indicated by the cessation of brown

gas evolution), the solution is concentrated by heating and then allowed to cool.[5][9] The

highly hygroscopic, reddish-brown crystals of hexachloroplatinic acid hexahydrate will form.

[4][9] Drying should be performed in a desiccator to prevent the crystals from absorbing

atmospheric moisture.[9]
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Experimental Protocol: Synthesis of Platinum
Nanoparticles (PtNPs)
Hexachloroplatinic acid is a ubiquitous precursor for the synthesis of platinum nanoparticles,

which are vital in catalysis. The following protocol describes a chemical reduction method.

Precursor Solution Preparation: Prepare a 0.13 mM platinum solution by dissolving 1.1 mg of

hexachloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O) in 20 mL of deionized water.[5]

Reduction: While vigorously stirring the platinum precursor solution, add a freshly prepared

solution of a reducing agent, such as sodium borohydride (NaBH₄) or hydrazine (N₂H₄).[2][4]

[5] The solution's color will change, indicating the nucleation and growth of platinum

nanoparticles.[5]

Stabilization & Stirring: Continue stirring the solution for a set period (e.g., 2 hours) at a

controlled temperature (e.g., 40 °C) to ensure the complete reduction and stabilization of the

nanoparticles.[4][5] The pH of the solution can be adjusted (e.g., to pH 10) to control particle

size, with higher pH generally leading to smaller particles.[4]

Purification: Separate the synthesized platinum nanoparticles from the reaction mixture via

centrifugation (e.g., at 3000 rpm for 5 minutes).[4]

Washing: Wash the resulting nanoparticle pellet multiple times with deionized water and

acetone to remove unreacted reagents and byproducts.[4][5]

Drying & Storage: Dry the purified nanoparticles in an oven at 110 °C and store them as a

suspension in a suitable solvent like acetone.[4]

Applications in Research and Development
Platinic acid is a versatile compound with numerous applications in scientific research.

Catalysis: It is widely used as a catalyst or precatalyst, most notably as "Speier's catalyst" for

hydrosilylation reactions, which are crucial in the production of silicones.[4] It is also the

precursor for preparing heterogeneous catalysts, such as carbon-supported platinum

nanoparticles used in proton-exchange membrane fuel cells (PEMFCs).[4]
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Analytical Chemistry: Historically, platinic acid was popularized for the quantitative

gravimetric analysis of potassium. It precipitates potassium ions from solution as insoluble,

yellow potassium hexachloroplatinate (K₂PtCl₆).[10]

Material Synthesis: It is the primary starting material for synthesizing a wide range of

materials, including various platinum compounds, platinum-based catalysts, and platinum

nanoparticles with controlled shapes and sizes.[3][11]

Precursor for Anticancer Drugs: Platinic acid is a fundamental precursor in the synthesis

pathway of platinum-based chemotherapy drugs like cisplatin and carboplatin.

Diagrams and Workflows
Logical Relationship of Platinic Acid
The following diagram illustrates the central role of hexachloroplatinic acid as a precursor for

various applications.
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Core applications derived from hexachloroplatinic acid.

Experimental Workflow: Platinum Nanoparticle
Synthesis
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This workflow visualizes the key steps in the chemical reduction synthesis of platinum

nanoparticles (PtNPs) from a platinic acid precursor.

Workflow for the synthesis of platinum nanoparticles.

Signaling Pathway: Cisplatin-Induced Apoptosis
While platinic acid is not biologically active itself, it is the precursor to vital platinum-based

anticancer drugs like cisplatin. Cisplatin exerts its therapeutic effect by inducing apoptosis

(programmed cell death) in cancer cells. The diagram below outlines the major signaling

pathways involved.[8]

Simplified signaling pathways for cisplatin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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